![molecular formula C8H15FO B1472294 (1-Fluoro-4-methylcyclohexyl)methanol CAS No. 1554330-55-0](/img/structure/B1472294.png)
(1-Fluoro-4-methylcyclohexyl)methanol
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Overview
Description
(1-Fluoro-4-methylcyclohexyl)methanol, also known as 1-Fluoro-4-methylcyclohexanol (FMCH), is a synthetic alcohol compound that is used in a wide range of industrial and scientific applications. It is a fluorinated analog of cyclohexanol, a naturally occurring alcohol found in some plants and fungi. FMCH has been studied extensively due to its unique chemical and physical properties, which make it a promising candidate for a variety of applications.
Scientific Research Applications
Organic Solvent Nanofiltration (OSN)
“(1-Fluoro-4-methylcyclohexyl)methanol” can be used in the field of Organic Solvent Nanofiltration (OSN) . OSN is an emerging membrane technology that could revolutionize chemical separations in numerous vital industries . The solvent molecules migrate as clusters through interconnected pathways within the membrane pore structure . The solvent permeance is dependent on solvent affinity to the OSN membrane, which, in turn, controls the membrane pore structure .
Pharmaceutical Testing
“(1-Fluoro-4-methylcyclohexyl)methanol” is used in pharmaceutical testing . It is a high-quality reference standard for accurate results .
Bioconversion of Methanol
Although not directly mentioned, “(1-Fluoro-4-methylcyclohexyl)methanol” could potentially be used in the bioconversion of methanol . This process involves the use of native and synthetic methylotrophs for methanol bioconversion into various products .
properties
IUPAC Name |
(1-fluoro-4-methylcyclohexyl)methanol |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15FO/c1-7-2-4-8(9,6-10)5-3-7/h7,10H,2-6H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DVLLHYXBATZKKK-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCC(CC1)(CO)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H15FO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
146.20 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(1-Fluoro-4-methylcyclohexyl)methanol |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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